869481-94-7(cis-3,4-Difluoropyrrolidine hydrochloride),PB36231

cis-3,4-Difluoropyrrolidine hydrochloride Properties

Names and Identifiers

- (3S,4R)-rel-3,4-Difluoropyrrolidine hydrochloride
- (3R,4S)-3,4-difluoropyrrolidine,hydrochloride
- cis-3,4-Difluoropyrrolidine hydrochloride
- CIS-3,4-DIFLUOROPYRROLIDINE HCL
- AK142966
- trans-3,4-Difluoropyrrolidine hydrochloride
- JDUYOMPVOXGHIR-HKTIBRIUSA-N
- PB36231
- SB20484
- AX8282535
- (3S,4R)-3,4-Difluoropyrrolidine hydrochloride
- (3R,4S)-3,4-difluoropyrrolidine hydrochloride
- rel-(3S,4R)-3,4-Difluoropyrrolidine hydrochloride
- (3r,4s)-rel-3,4
- Pyrrolidine, 3,4-difluoro-, hydrochloride, (3R,4S)-rel- (9CI)
- (3R*,4S*)-3,4-Difluoropyrrolidine hydrochloride
- (3R,4S) -rel-3,4-difluoropyrrolidine hydrochloride
- CS-0012663
- SCHEMBL1026466
- 869481-94-7
- (3R,4S)-3,4-difluoropyrrolidine;hydrochloride
- (3R,4S)-3,4-Difluoropyrrolidine--hydrogen chloride (1/1)
- DTXSID20735948
- DS-6590
- MFCD20230545
- (3r,4s)-rel-3,4-difluoropyrrolidine hydrochloride
- AKOS022175687
- Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3S,4R)-rel-
- EN300-216209
- (3S,4R)-rel-3,4-Difluoropyrrolidinehydrochloride
- MDL： MFCD20230545
- InChIKey： JDUYOMPVOXGHIR-HKTIBRIUSA-N
- Inchi： 1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4+;
- SMILES： F[C@@H]1CNC[C@@H]1F.Cl

Computed Properties

Exact Mass: 143.0313333g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 143.0313333g/mol
Heavy Atom Count: 8
Complexity: 58.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 12

cis-3,4-Difluoropyrrolidine hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IEQJ-100mg	CIS-3,4-DIFLUOROPYRROLIDINE HCL	869481-94-7	97%	100mg	$29.00	2025-02-28
A2B Chem LLC	AI58107-100mg	Cis-3,4-difluoropyrrolidine hydrochloride	869481-94-7	95%	100mg	$26.00	2024-04-19
Aaron	AR00IEYV-100mg	CIS-3,4-DIFLUOROPYRROLIDINE HCL	869481-94-7	97%	100mg	$28.00	2025-02-28
abcr	AB448177-1 g	cis-3,4-Difluoropyrrolidine hydrochloride, 95%; .	869481-94-7	95%	1g	€405.10	2023-04-22
Alichem	A109007620-250mg	(3S,4R)-rel-3,4-Difluoropyrrolidine hydrochloride	869481-94-7	95%	250mg	$174.24	2023-08-31
Apollo Scientific	PC201334-1g	(3S,4R)-rel-3,4-Difluoropyrrolidine hydrochloride	869481-94-7	97%	1g	£164.00	2025-02-21
AstaTech	83249-0.25/G	CIS-3,4-DIFLUOROPYRROLIDINE HYDROCHLORIDE	869481-94-7	95%	0.25g	$160	2023-09-19
Chemenu	CM108806-1g	cis-3,4-difluoropyrrolidine hydrochloride	869481-94-7	97%	1g	$242	2021-08-06
Crysdot LLC	CD11040440-1g	(3S,4R)-rel-3,4-Difluoropyrrolidine hydrochloride	869481-94-7	95+%	1g	$216	2024-07-19
Enamine	EN300-216209-0.05g	(3R,4S)-3,4-difluoropyrrolidine hydrochloride	869481-94-7		0.05g	$176.0	2023-09-16

cis-3,4-Difluoropyrrolidine hydrochloride Synthesis

Synthetic Circuit 1

932034-24-7

869481-94-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors

Hulin, Bernard; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4770-4773

Synthetic Circuit 2

869481-93-6

869481-94-7

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors

Hulin, Bernard; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4770-4773

Synthetic Circuit 3

114214-49-2

869481-94-7

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrofluoric acid
2.1 Reagents: (Diethylamino)sulfur trifluoride
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors

Hulin, Bernard; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4770-4773

Synthetic Circuit 4

73286-70-1

869481-94-7

Reaction Conditions

1.1 Reagents: Ethylenediaminetetraacetic acid , Hexafluoroacetone , Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4)
2.1 Reagents: Triethylamine , Hydrofluoric acid
3.1 Reagents: (Diethylamino)sulfur trifluoride
4.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors

Hulin, Bernard; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4770-4773

Synthetic Circuit 5

151259-38-0

869481-94-7

Reaction Conditions

1.1 Catalysts: Grubbs' catalyst Solvents: Benzene
2.1 Reagents: Ethylenediaminetetraacetic acid , Hexafluoroacetone , Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4)
3.1 Reagents: Triethylamine , Hydrofluoric acid
4.1 Reagents: (Diethylamino)sulfur trifluoride
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane

Reference

New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors

Hulin, Bernard; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4770-4773

cis-3,4-Difluoropyrrolidine hydrochloride Raw materials

cis-3,4-Difluoropyrrolidine hydrochloride Preparation Products

cis-3,4-Difluoropyrrolidine hydrochloride (869481-94-7)

cis-3,4-Difluoropyrrolidine hydrochloride Suppliers

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(CAS:869481-94-7)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:869481-94-7)

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Audited Supplier

(CAS:869481-94-7)

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Phone:15026964105

Email:2881489226@qq.com

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Audited Supplier

(CAS:869481-94-7)

MR./MRS.:ZHOU JING LI

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Cas no 869481-94-7 (cis-3,4-Difluoropyrrolidine hydrochloride)

cis-3,4-Difluoropyrrolidine hydrochloride Properties

Names and Identifiers

Computed Properties

cis-3,4-Difluoropyrrolidine hydrochloride Pricemore >>

cis-3,4-Difluoropyrrolidine hydrochloride Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

cis-3,4-Difluoropyrrolidine hydrochloride Raw materials

cis-3,4-Difluoropyrrolidine hydrochloride Preparation Products

cis-3,4-Difluoropyrrolidine hydrochloride Suppliers

cis-3,4-Difluoropyrrolidine hydrochloride Related Literature

Related Categories

869481-94-7 (cis-3,4-Difluoropyrrolidine hydrochloride) Related Products